Cas no 1226409-70-6 ((5-tert-butyl-2-methoxyphenyl)methanamine)

• Product Name: (5-tert-butyl-2-methoxyphenyl)methanamine
• CAS No: 1226409-70-6
• MF: C₁₂H₁₉NO
• MW: 193.2854
• CID: 4579151
• PubChem ID: 82075869
• Update Time: 2025-05-26

(5-tert-butyl-2-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-(tert-butyl)-2-methoxyphenyl)methanamine
• (5-tert-butyl-2-methoxyphenyl)methanamine

• Inchi： 1S/C12H19NO/c1-12(2,3)10-5-6-11(14-4)9(7-10)8-13/h5-7H,8,13H2,1-4H3
• InChI Key： HXWJVGQRJZZUOD-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1C([H])([H])N([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (5-tert-butyl-2-methoxyphenyl)methanamine

Introduction to (5-tert-butyl-2-methoxyphenyl)methanamine (CAS No: 1226409-70-6)

(5-tert-butyl-2-methoxyphenyl)methanamine, with the CAS number 1226409-70-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of aromatic amines, characterized by its complex structural framework, which includes a phenyl ring substituted with both a tert-butyl group and a methoxy group at the 5th and 2nd positions, respectively, and an amine functional group attached to the methyl carbon. The unique arrangement of these substituents imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural configuration of (5-tert-butyl-2-methoxyphenyl)methanamine contributes to its versatility in chemical transformations. The presence of the tert-butyl group enhances steric hindrance, influencing its interactions with other molecules, while the methoxy group introduces polarity and potential hydrogen bonding capabilities. These features are particularly relevant in drug design, where molecular interactions play a crucial role in efficacy and selectivity. The amine functionality further broadens its utility, allowing for further derivatization into more complex structures.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic amines like (5-tert-butyl-2-methoxyphenyl)methanamine. Research studies have begun to uncover its potential role in modulating various biological pathways. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. The tert-butyl and methoxy groups are thought to influence binding affinity and metabolic stability, making it an attractive scaffold for further optimization.

One of the most compelling aspects of (5-tert-butyl-2-methoxyphenyl)methanamine is its potential as a building block in medicinal chemistry. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it could be modified to enhance specific pharmacological properties. For example, derivatives of this compound might be designed to improve solubility or target specific receptors more effectively. The growing body of literature on structure-activity relationships (SAR) in aromatic amines provides a solid foundation for such explorations.

The synthesis of (5-tert-butyl-2-methoxyphenyl)methanamine presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have made it possible to streamline these processes, reducing waste and improving efficiency. Recent developments in asymmetric synthesis have also opened new avenues for producing enantiomerically pure forms of this compound, which is critical for many pharmaceutical applications.

The biological activity of (5-tert-butyl-2-methoxyphenyl)methanamine is currently under active investigation. In vitro studies have begun to reveal its interactions with various biological targets, including enzymes and receptors relevant to neurological disorders. The compound's ability to cross the blood-brain barrier is also being evaluated, as this property is often essential for treating central nervous system (CNS) conditions. Preliminary data suggest that it may exhibit neuroprotective effects, although further research is needed to confirm these findings.

The safety profile of (5-tert-butyl-2-methoxyphenyl)methanamine is another critical area of focus. As with any chemical compound intended for pharmaceutical use, it must be thoroughly tested for toxicity and side effects. Current studies are assessing its acute and chronic toxicity profiles in animal models, as well as its potential for inducing genetic mutations or other long-term health effects. These assessments are essential steps in determining whether this compound can progress to clinical trials.

The regulatory landscape for new pharmaceutical compounds like (5-tert-butyl-2-methoxyphenyl)methanamine is complex but well-defined. Regulatory agencies require extensive documentation demonstrating safety and efficacy before approving a drug for human use. This includes preclinical data from laboratory studies and clinical trials involving human volunteers. Companies developing this compound must navigate these requirements carefully to ensure compliance with global regulatory standards.

The economic feasibility of producing and commercializing (5-tert-butyl-2-methoxyphenyl)methanamine is also a key consideration. The cost of synthesis, availability of raw materials, and competition from existing alternatives all play roles in determining whether a new drug can succeed in the market. However, if this compound proves to have unique therapeutic benefits, it could justify investment in large-scale production facilities.

In conclusion, (5-tert-butyl-2-methoxyphenyl)methanamine (CAS No: 1226409-70-6) represents an exciting opportunity for innovation in pharmaceutical research. Its unique structural features make it a promising candidate for further development into novel therapeutic agents. While challenges remain in terms of synthesis, safety assessment, and regulatory approval, the growing body of research suggests that this compound has significant potential to contribute to advances in medicine.